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Compound of Interest

Compound Name: Sodium diformylamide

Cat. No.: B098034

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards, safety precautions, and primary
synthetic applications of Sodium Diformylamide. The information is intended to support safe
laboratory practices and inform its use in organic synthesis, particularly in the context of
pharmaceutical and drug development research.

Hazard Identification and Classification

Sodium diformylamide is classified as a hazardous substance. All personnel handling this
chemical must be thoroughly familiar with its potential dangers and the required safety
protocols. The primary hazards are summarized below.

GHS Classification:[1][2]
 Skin Irritation (Category 2): Causes skin irritation.[1][2][3]
» Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2][3]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1][2]

Signal Word: Warning[1][3]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b098034?utm_src=pdf-interest
https://www.benchchem.com/product/b098034?utm_src=pdf-body
https://www.benchchem.com/product/b098034?utm_src=pdf-body
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-1990-26805
https://discovery.researcher.life/article/a-convenient-synthesis-of-primary-amines-using-sodium-diformylamide-as-a-modified-gabriel-reagent/f5aa87a5ec543a728f49f5b33dfd4d42
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-1990-26805
https://discovery.researcher.life/article/a-convenient-synthesis-of-primary-amines-using-sodium-diformylamide-as-a-modified-gabriel-reagent/f5aa87a5ec543a728f49f5b33dfd4d42
https://colab.ws/articles/10.1055%2Fs-1990-26805
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-1990-26805
https://discovery.researcher.life/article/a-convenient-synthesis-of-primary-amines-using-sodium-diformylamide-as-a-modified-gabriel-reagent/f5aa87a5ec543a728f49f5b33dfd4d42
https://colab.ws/articles/10.1055%2Fs-1990-26805
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-1990-26805
https://discovery.researcher.life/article/a-convenient-synthesis-of-primary-amines-using-sodium-diformylamide-as-a-modified-gabriel-reagent/f5aa87a5ec543a728f49f5b33dfd4d42
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-1990-26805
https://colab.ws/articles/10.1055%2Fs-1990-26805
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Pictogram:

laalt text

Hazard Statements:[1][3]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Sodium Diformylamide is provided
in the table below.

Property Value Source(s)
Chemical Formula C2H2NNaO:2 [1]14]
Molecular Weight 95.03 g/mol [1114]

Colorless to almost white or
Appearance _ _ [4][5]
slightly beige powder.

CAS Number 18197-26-7 [1]1[3][4]

Melting Point Decomposes around 205°C. [5]

Soluble in water and ethanol.
Solubility Insoluble in diethyl ether and [5]

petroleum ether.

Stable under normal
Stability conditions. Potentially [315]

hygroscopic.

Safe Handling and Storage

Strict adherence to safety protocols is mandatory when handling Sodium Diformylamide.
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Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling this substance:

PPE Type

Specification

Source(s)

Eye/Face Protection

Tightly fitting safety goggles or
a face shield.

[1]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Gloves
must be inspected prior to use

and disposed of properly.

[1]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes.

[1]

Respiratory Protection

Use only in a well-ventilated
area or in a chemical fume
hood. If dust is generated, a
NIOSH-approved N95 dust
mask or higher-level respirator

may be required.

[1]

Handling and Storage Procedures
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Procedure

Description

Source(s)

Ventilation

Handle in a well-ventilated
area, preferably in a chemical
fume hood to avoid dust

inhalation.

[1](3]

Hygiene

Wash hands thoroughly after
handling. Avoid contact with

skin, eyes, and clothing.

[1]3]

Storage Conditions

Store in a tightly closed
container in a dry, well-
ventilated place. Keep under
an inert atmosphere as it is
sensitive to moisture and

carbon dioxide.

[1I(31[5]

Incompatible Materials

Strong oxidizing agents.

Emergency and First Aid Procedures

In the event of exposure or a spill, immediate action is critical.
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Exposure Route First Aid Measures Source(s)

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [11[3]
artificial respiration. Seek

immediate medical attention.

Immediately remove all
contaminated clothing. Rinse
_ skin with plenty of soap and
Skin Contact ) [11[3]
water for at least 15 minutes. If
skin irritation occurs, get

medical advice.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ) o [11[3]
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Do NOT induce vomiting.
Never give anything by mouth
_ to an unconscious person.
Ingestion ] ] [1]
Rinse mouth with water and
seek immediate medical

attention.

Evacuate the area. Avoid dust
formation. Wear appropriate
PPE. Sweep up the material

Spills and place it in a suitable, [1]
closed container for disposal.
Do not let the product enter

drains.

Synthetic Applications: A Modified Gabriel Reagent
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Sodium diformylamide serves as a convenient and effective substitute for potassium
phthalimide in the Gabriel synthesis of primary amines. This method offers advantages such as
mild reaction conditions for deprotection. The overall synthetic pathway involves two main

steps: N-alkylation of sodium diformylamide followed by hydrolysis of the resulting N,N-
diformylalkylamine.

Reaction Mechanism

The synthesis proceeds via a two-step mechanism. The first step is a classic SN2 reaction,
followed by an acid-catalyzed hydrolysis.
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Step 1: N-Alkylation

Sodium Diformylamide
(Nucleophile)

+ Alkyl Halide (R-X)

(Electrophile)

Sn2 Attack

N,N-Diformylalkylamine
+ NaX

Protonation

Step 2: Deprotection

HsO*
(Acid Catalyst)

Hydrolysis . .
. Primary Amine (R-NHz2)
Protonated Intermediate + Formic Acid (2 equiv.)
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Start:
Alkyl Halide (R-X)
Sodium Diformylamide

N-Alkylation:
- Dissolve reactants in DMF or ACN
- Heat the mixture (e.g., 4 hours)

i

Work-up 1:
- Add cold water
- Extract with organic solvent (e.g., DCM)
- Wash with brine
- Dry and concentrate

:

Isolate Intermediate:
N,N-Diformylalkylamine

i

Hydrolysis:
- Dissolve intermediate in ethanolic HCI
- Stir at room temperature (overnight)

i

Work-up 2:
- Evaporate solvent
- Add acetone to precipitate product

Final Product:
Primary Amine Hydrochloride
(R-NHs*CI")

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Sodium Diformylamide:
Hazards, Safety, and Synthetic Applications]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b098034#hazards-and-safety-precautions-for-
handling-sodium-diformylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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